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Introduction
Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely utilized in high-

vacuum and cryogenic applications. Its unique properties make it an invaluable tool in the

preparation of samples for various electron microscopy (EM) techniques, including Scanning

Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM). This document

provides detailed application notes and protocols for the effective use of Apiezon N in your EM

workflows.

Apiezon N is particularly noted for its extremely low vapor pressure at ambient and cryogenic

temperatures, which minimizes the risk of contamination within the high-vacuum environment

of an electron microscope.[1][2][3] Its excellent thermal conductivity at cryogenic temperatures

ensures efficient cooling of samples, which is critical for cryo-EM applications.[1][3][4]

Furthermore, its tenacious, rubbery consistency provides a cushioning effect, absorbing

vibrations that could otherwise compromise image quality.[5][6] Being pliable at room

temperature and solidifying at cryogenic temperatures allows for the easy mounting and

removal of delicate samples.[6][7]
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Key Properties and Advantages for Electron
Microscopy

Low Vapor Pressure: Minimizes outgassing and contamination of the microscope column

and sample.[1][2][3]

Cryogenic Compatibility: Withstands temperatures down to -269°C without cracking or

crazing, making it ideal for cryo-EM.[2][4][5]

Excellent Thermal Conductor: Facilitates rapid and efficient cooling of samples, preserving

their ultrastructure.[1][3][4]

Silicone-Free: Prevents the issue of "creep" or "carry over" associated with silicone-based

greases, which can contaminate samples and microscope components.[3][5]

Good Adhesive Properties: Provides a secure temporary mount for a variety of sample types.

Ease of Removal: Can be readily dissolved and cleaned from samples and stubs using

hydrocarbon solvents.[1][7]

Quantitative Data
The following table summarizes the key quantitative properties of Apiezon N relevant to its use

in electron microscopy.
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Property Value
Significance in Electron
Microscopy

Vapor Pressure @ 20°C 6 x 10⁻¹⁰ Torr

Extremely low outgassing

ensures a clean, high-vacuum

environment, preventing

sample and column

contamination.

Working Temperature Range -269°C to +30°C

Suitable for both ambient

temperature and cryogenic

electron microscopy

applications.

Thermal Conductivity @ 20°C 0.194 W/m°C

Facilitates efficient heat

transfer, which is crucial for

cryo-SEM and cryo-TEM to

maintain sample integrity.

Relative Density @ 20°C 0.911

Provides information on the

material's mass per unit

volume.

Outgassing Characteristics

(ASTM E595)
<1% TML, <0.1% CVCM

Low Total Mass Loss (TML)

and Collected Volatile

Condensable Materials

(CVCM) further confirm its

suitability for high vacuum.

Electrical Strength 820 V/mil
Indicates its properties as an

electrical insulator.

Volume Resistivity 2.0 x 10¹⁶ Ω cm

High electrical resistivity

means it is not inherently

conductive, a factor to

consider for SEM of non-

conductive samples.
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Protocol 1: Mounting Samples for Scanning Electron
Microscopy (SEM) with Apiezon N
This protocol describes the use of Apiezon N for mounting bulk or powdered samples on SEM

stubs for analysis at ambient or cryogenic temperatures.

Materials:

Apiezon N grease

SEM stubs (aluminum or carbon)

Fine-tipped applicator (e.g., wooden toothpick, fine needle)

Sample to be mounted

Tweezers

Gloves

Solvents for cleaning (e.g., toluene, xylene, or a citrus-based solvent like limonene)

Lint-free wipes

Procedure:

Surface Preparation: Ensure the SEM stub surface is clean and free of any contaminants. If

necessary, clean with a solvent and dry completely.

Applying Apiezon N:

For bulk samples, apply a very small, thin, and even layer of Apiezon N to the center of

the SEM stub using a fine-tipped applicator. The goal is to create a tacky surface for

adhesion without excessive grease that could contaminate the sample or the microscope.

For powdered samples, apply a thin layer of Apiezon N to the stub. Gently press the stub

into the powder, or use a clean spatula to transfer a small amount of powder onto the

grease. Tap the side of the stub to remove any excess, non-adhered powder.
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Sample Mounting:

Using clean tweezers, carefully place the bulk sample onto the Apiezon N-coated area of

the stub.

Gently press the sample down to ensure good contact with the grease. This is important

for both mechanical stability and thermal/electrical conductivity. For non-conductive

samples, good contact helps in minimizing charging effects, although a conductive coating

is still recommended.

Securing the Sample: Ensure the sample is stable and will not move during transfer into the

SEM or under vacuum. If the sample is large or has an irregular shape, ensure it is well-

seated in the grease.

Cryo-SEM (Optional): For cryogenic applications, after mounting the sample, proceed with

your standard cryo-plunging or cryo-transfer protocol. The Apiezon N will solidify at

cryogenic temperatures, providing a firm mount.[6][7]

Conductive Coating: For non-conductive samples, a thin layer of a conductive material (e.g.,

gold, platinum, carbon) should be sputtered or evaporated onto the sample and stub to

prevent charging under the electron beam. Ensure the coating provides a continuous

conductive path from the sample surface to the stub.

Cleanup: After analysis, the sample can be removed from the stub. Apiezon N can be

cleaned from the stub and any non-disposable tools using a hydrocarbon solvent.[1][7]

Protocol 2: Apiezon N as a Temporary Adhesive for
Cryo-Transmission Electron Microscopy (Cryo-TEM)
Sample Preparation
In certain cryo-TEM workflows, particularly those involving lamella preparation with a Focused

Ion Beam (FIB), a temporary adhesive can be useful. While not a primary application, the

properties of Apiezon N make it a candidate for specific, non-standard procedures where

temporary, vacuum-compatible adhesion at cryogenic temperatures is required.

Materials:
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Apiezon N grease

TEM grid with a support film (e.g., lacey carbon)

Cryo-plunging apparatus

Cryo-transfer holder

FIB/SEM instrument

Fine-tipped applicator

Procedure:

Note: This is a specialized application and should be optimized for the specific workflow.

Grid Preparation: Prepare your TEM grids as required for your experiment.

Applying Apiezon N (Micro-application): Under a dissecting microscope, apply a minuscule

amount of Apiezon N to a specific location on the TEM grid where a sample (e.g., a cryo-

lifted out lamella) will be placed. The amount should be just enough to provide adhesion

without wicking onto the area of interest.

Cryo-Fixation: Plunge-freeze your sample according to your standard protocol.

Cryo-Transfer: Transfer the frozen sample and the prepared grid into the FIB/SEM chamber

under cryogenic conditions.

Sample Manipulation and Adhesion: Using the micromanipulator within the FIB/SEM,

position the cryo-sample (e.g., lamella) onto the Apiezon N-coated area of the grid. The

Apiezon N, being solid at this temperature, will act as a temporary adhesive.

Further Processing: Proceed with any further thinning or imaging steps. The high vacuum

compatibility of Apiezon N is critical at this stage.

Post-Analysis: As this is a temporary adhesion method, the sample may be removed if

necessary, although this is often not required for TEM analysis.
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Visualizations
Experimental Workflow for SEM Sample Preparation
using Apiezon N
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Caption: Workflow for SEM sample preparation using Apiezon N.

Logical Relationships in Apiezon N Application for
Electron Microscopy

Core Properties of Apiezon N Electron Microscopy Applications

Resulting Benefits

Low Vapor Pressure

Minimal Contamination

Cryogenic Compatibility

Preserved Sample Ultrastructure
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Caption: Key properties of Apiezon N and their benefits in EM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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